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Compound of Interest

Compound Name: 2-Chloro-5-cyanobenzoic acid

CAS No.: 89891-83-8

Cat. No.: B1590938

Get Quote

2-Chloro-5-cyanobenzoic acid is an aromatic compound characterized by a benzoic acid core

substituted with a chlorine atom at the 2-position and a nitrile group at the 5-position.[1] This

specific arrangement of functional groups imparts a unique reactivity profile, making it a

valuable building block in organic synthesis.

Nomenclature and Identifiers
IUPAC Name: 2-chloro-5-cyanobenzoic acid[1]

CAS Number: 89891-83-8[1][2]

Molecular Formula: C₈H₄ClNO₂[1][3]

Canonical SMILES: C1=CC(=C(C=C1C#N)C(=O)O)Cl[1]

InChIKey: OZNRJPYVSBAJLX-UHFFFAOYSA-N[1][2]
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The physical and chemical properties of 2-Chloro-5-cyanobenzoic acid are critical for its

handling, storage, and application in synthetic chemistry. The data below has been compiled

from various chemical databases and literature sources.

Property Value Source(s)

Molecular Weight 181.57 g/mol [1]

Appearance White to Yellow Solid [2]

Exact Mass 180.9930561 Da [1]

Topological Polar Surface Area 61.1 Å² [1]

Purity Typically ≥95% [2][4]

Storage
Sealed in dry, room

temperature conditions
[2]

While specific data on melting point and solubility is not consistently available, related

compounds offer valuable insights. For instance, 2-chlorobenzoic acid has limited water

solubility, and cyanobenzoic acid derivatives show slight solubility in methanol and dimethyl

sulfoxide (DMSO).[5] The predicted density for 2-Chloro-5-cyanobenzoic acid is

approximately 1.48 g/cm³.[5]

Section 2: Synthesis and Chemical Reactivity
The synthesis of 2-Chloro-5-cyanobenzoic acid often involves multi-step procedures starting

from more common precursors. A well-documented route is the Sandmeyer reaction, which

leverages the transformation of an amino group into a nitrile via a diazonium salt intermediate.

Representative Synthesis: The Sandmeyer Reaction
A common and effective method for introducing the cyano group onto the aromatic ring is

through the diazotization of an amino precursor followed by cyanation. The synthesis starts

with 5-amino-2-chlorobenzoic acid.
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Diazotization at Low Temperature (0-5 °C): The reaction of the primary aromatic amine with

sodium nitrite (NaNO₂) and a strong acid (like HCl) must be conducted at low temperatures.

This is because the resulting diazonium salt is unstable and can decompose at higher

temperatures, significantly reducing the yield.

Copper(I) Cyanide Catalyst: The diazonium salt is then treated with a copper(I) cyanide

source. The copper(I) ion is crucial as it facilitates the displacement of the diazonium group

(N₂) by the cyanide ion (CN⁻) through a single-electron transfer mechanism.

A detailed protocol for this synthesis is provided in Section 6.

5-Amino-2-chlorobenzoic acid NaNO₂, HCl
(0-5 °C) Diazonium Salt Intermediate CuCN / KCNDiazotization 2-Chloro-5-cyanobenzoic acidSandmeyer Reaction

2-Chloro-5-cyanobenzoic acid

Amide Coupling
(e.g., with a primary amine R-NH₂)

N-Substituted Amide Intermediate

Further Modification
(e.g., Reduction of nitrile)

Complex Target Molecule
(e.g., Pharmaceutical Candidate)
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Caption: General workflow illustrating the use as a synthetic intermediate.

Section 5: Safety and Handling
2-Chloro-5-cyanobenzoic acid is classified as a hazardous substance and requires careful

handling to minimize exposure.

GHS Hazard Identification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following warnings for this compound:[1][2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Recommended Safety Protocols
Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (chemical safety goggles). [6][7]* Handling: Use only in a well-ventilated

area, preferably within a chemical fume hood. Avoid breathing dust. Avoid contact with skin,

eyes, and clothing. Wash hands thoroughly after handling. [6][7]* Storage: Keep the

container tightly closed in a dry, cool, and well-ventilated place. [2][7]* First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention. [6] * Skin: Wash off

immediately with plenty of soap and water. If skin irritation occurs, seek medical advice. [6]

* Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention. [6] * Ingestion: Clean mouth with water and seek medical attention. [6]
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Section 6: Experimental Protocol: Synthesis from 5-
Amino-2-chlorobenzoic Acid
This protocol details the synthesis of 2-Chloro-5-cyanobenzoic acid based on the Sandmeyer

reaction. [3] Objective: To synthesize 2-Chloro-5-cyanobenzoic acid from 5-amino-2-

chlorobenzoic acid.

Materials:

5-amino-2-chlorobenzoic acid

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric acid (HCl)

Potassium cyanide (KCN) - EXTREME CAUTION REQUIRED

Copper(I) cyanide (CuCN) or Copper sulfate (CuSO₄) to prepare the catalyst in situ.

Ethyl acetate (EtOAc)

Sodium sulfate (anhydrous)

Deionized water

Ice

Procedure:

Preparation of the Diazonium Salt: a. In a flask equipped with a magnetic stirrer, dissolve 5.0

g of 5-amino-2-chlorobenzoic acid in 40 mL of water and 10 mL of concentrated HCl. b. Cool

the mixture to 0 °C in an ice bath. c. Slowly add a pre-cooled aqueous solution of 2.21 g of

NaNO₂ in 10 mL of water dropwise, ensuring the temperature remains below 5 °C. d. Stir the

resulting mixture for 1 hour at this temperature to ensure complete formation of the

diazonium salt.
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Preparation of the Cyanation Reagent: a. (Perform in a well-ventilated fume hood with

extreme caution). Prepare a solution of potassium copper tetracyanide by mixing an

aqueous solution of 10 g KCN in 18 mL water with an aqueous solution of 7 g copper sulfate

in 12 mL water. b. Stir this mixture for 1 hour at 50 °C.

Sandmeyer Reaction: a. Slowly add the cold diazonium salt solution dropwise to the

prepared cyanation reagent. b. Vigorous nitrogen evolution will be observed. Control the rate

of addition to manage the effervescence. c. After the addition is complete, allow the reaction

to stir and warm to room temperature.

Work-up and Purification: a. Acidify the reaction mixture with 1.5 N HCl solution to precipitate

the crude product. b. Extract the product into ethyl acetate (3 x 50 mL). c. Combine the

organic layers, wash with water and then with brine. d. Dry the organic layer over anhydrous

sodium sulfate and filter. e. Concentrate the filtrate under reduced pressure to obtain the

crude solid. f. Purify the crude product by column chromatography (silica gel, eluting with 1-

2% methanol in chloroform) to yield pure 2-chloro-5-cyanobenzoic acid.
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Step 1: Diazotization

Step 2: Sandmeyer Reaction

Step 3: Work-up & Purification

Dissolve Amine in HCl

Cool to 0-5 °C

Add NaNO₂(aq) dropwise

Stir for 1 hour

Add Diazonium Salt to CuCN/KCN

Allow to warm to RT

Acidify with HCl

Extract with Ethyl Acetate

Wash, Dry, Concentrate

Purify via Column Chromatography

product

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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